Cas no 2172572-48-2 (1-(butan-2-yl)-3-(difluoromethyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(butan-2-yl)-3-(difluoromethyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2172572-48-2
• MF: C₉H₁₂F₂N₂O₂
• MW: 218.200589179993
• CID: 6205587
• PubChem ID: 165572407
• Update Time: 2025-08-05

1-(butan-2-yl)-3-(difluoromethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-3-(difluoromethyl)-1H-pyrazole-5-carboxylic acid
• EN300-1617068
• 2172572-48-2

• Inchi： 1S/C9H12F2N2O2/c1-3-5(2)13-7(9(14)15)4-6(12-13)8(10)11/h4-5,8H,3H2,1-2H3,(H,14,15)
• InChI Key： XDSYDFUVWONJDF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)N(C(C)CC)N=1)F

Computed Properties

• Exact Mass: 218.08668395g/mol
• Monoisotopic Mass: 218.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(butan-2-yl)-3-(difluoromethyl)-1H-pyrazole-5-carboxylic acid

Introduction to 1-(butan-2-yl)-3-(difluoromethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 2172572-48-2)

1-(butan-2-yl)-3-(difluoromethyl)-1H-pyrazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2172572-48-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, a heterocyclic aromatic structure known for its broad spectrum of biological activities. The presence of a butan-2-yl side chain and a difluoromethyl group in its molecular framework imparts unique chemical and pharmacological properties, making it a promising candidate for further research and development.

The molecular formula of 1-(butan-2-yl)-3-(difluoromethyl)-1H-pyrazole-5-carboxylic acid is C₁₀H₁₁F₂N₃O₂, reflecting its complex and multifaceted structure. The compound’s synthesis involves intricate organic reactions, often requiring precise control over reaction conditions to ensure high yield and purity. The pyrazole core serves as a versatile scaffold, allowing for modifications that can fine-tune its biological activity. This flexibility has made pyrazole derivatives a cornerstone in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new drugs with enhanced efficacy and reduced side effects. Among the various classes of compounds under investigation, pyrazole derivatives have emerged as particularly promising due to their ability to interact with multiple biological targets. Specifically, 1-(butan-2-yl)-3-(difluoromethyl)-1H-pyrazole-5-carboxylic acid has been studied for its potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer.

The difluoromethyl group is a key feature of this compound, as it can significantly influence its pharmacokinetic properties. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity, all of which are critical factors in drug design. The butan-2-yl moiety, on the other hand, contributes to the compound’s solubility and bioavailability, making it more suitable for therapeutic use. These structural elements collectively contribute to the compound’s potential as a lead molecule in drug discovery.

Recent studies have highlighted the biological activity of 1-(butan-2-yl)-3-(difluoromethyl)-1H-pyrazole-5-carboxylic acid by investigating its interaction with various enzymes and receptors. For instance, researchers have explored its potential as an inhibitor of cyclooxygenase (COX) enzymes, which play a crucial role in inflammation and pain mediation. Preliminary findings suggest that this compound may exhibit COX inhibition with higher selectivity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This could translate into fewer side effects and improved patient tolerance.

In addition to its anti-inflammatory potential, 1-(butan-2-yl)-3-(difluoromethyl)-1H-pyrazole-5-carboxylic acid has shown promise in combating microbial infections. The difluoromethyl group is known to disrupt bacterial cell wall synthesis and inhibit viral replication, making it an attractive feature for antimicrobial applications. Furthermore, the compound’s ability to cross cell membranes due to its lipophilic nature enhances its potential as an antiviral agent. These properties are particularly relevant in the context of emerging infectious diseases where new therapeutic strategies are urgently needed.

The development of novel anticancer agents is another area where 1-(butan-2-yl)-3-(difluoromethyl)-1H-pyrazole-5-carboxylic acid shows significant promise. Pyrazole derivatives have been shown to interfere with key cellular pathways involved in cancer growth and progression. For example, some pyrazole-based compounds have demonstrated the ability to inhibit tyrosine kinases, which are overactive in many types of cancer. The structural features of this compound may allow it to selectively target cancer cells while sparing healthy cells, thereby reducing toxicity.

The synthesis of 1-(butan-2-yl)-3-(difluoromethyl)-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions that require careful optimization. One common synthetic route begins with the condensation of butanone with hydrazine hydrate to form butanehydrazine intermediate followed by reaction with ethyl acetoacetate under acidic conditions. Subsequent functionalization steps introduce the difluoromethyl group via halogenation followed by reduction or through cross-coupling reactions such as Suzuki-Miyaura coupling if aryl precursors are used instead.

The purity and stability of 1-(butan-2-yl)-3-(difluoromethyl)-1H-pyrazole-5-carboxylic acid during storage are critical considerations for both research and commercial applications. The compound should be stored in an inert atmosphere at controlled temperatures to prevent degradation caused by moisture or oxidation. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm its identity and assess its purity.

The pharmacological evaluation of 1-(butan-2-yl)-3-(difluoromethyl)-1H-pyrazole-5-carboxylic acid involves both in vitro and in vivo studies. In vitro assays are used to assess its interaction with biological targets such as enzymes and receptors at the molecular level. These studies provide initial insights into the compound’s mechanism of action and help identify potential off-target effects that could lead to adverse side effects.

In vivo studies extend these observations by evaluating the compound’s efficacy and safety in living organisms such as mice or rats model systems relevant diseases models . These studies often involve administration of varying doses over prolonged periods followed by assessment physiological parameters behavioral changes disease progression markers . Results from these studies can inform further development efforts including dosage adjustments formulation modifications additional preclinical testing requirements before human trials commence .

The regulatory landscape for new pharmaceutical compounds like 1-(butan - 2 - yl ) - 3 - ( dif luoro methyl ) - 1 H - py ra z ole - 5 - car box y l ic ac id is stringent but well-defined ensuring that only safe effective medications reach patients . Regulatory agencies such as the U.S Food Drug Administration FDA European Medicines Agency EMA require comprehensive data from preclinical clinical trials before approving any new drug . This includes evidence demonstrating therapeutic benefit acceptable risk profile manufacturing quality control measures post-marketing surveillance plans . Compliance with these regulations is essential for successful market introduction any novel therapeutic agent .

The future prospects for 1 -( but an - 2 - yl ) - 3 -( dif luoro methyl ) - 1 H - py ra z ole - 5 - car box y l ic ac id remain bright given ongoing research efforts exploring wider range applications beyond initial discovery focus areas . Advances computational modeling techniques could accelerate lead optimization processes enabling rapid identification promising derivatives further enhancing drug development timelines . Additionally collaborations between academia industry stakeholders will continue foster innovation drive progress towards addressing unmet medical needs worldwide . As science continues evolve so too will opportunities harness unique properties compounds like this one improve human health outcomes significantly next decades ahead .